Cas no 36148-89-7 (Amphotericin B methyl ester)

Amphotericin B methyl ester structure

Product Name:Amphotericin B methyl ester

CAS No:36148-89-7

MF:C₄₈H₇₅NO₁₇

MW:938.105616807938

CID:307425

PubChem ID:11968030

Update Time:2025-04-19

Amphotericin B methyl ester Chemical and Physical Properties

Names and Identifiers

- Amphotericin B, methylester
- Amb
- METHYLAMPHOTERICIN B
- Amphotericin B methyl ester
- methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
- Q27225718
- UNII-074Z98YIW3
- SCHEMBL20988147
- 36148-89-7
- Amphotericin B Methyl Ester 90per cent
- 074Z98YIW3
- Amphotericin B Methyl Ester 90%
- DTXSID701009331
- CS-0111429
- UAZIZEMIKKIBCA-TYVGYKFWSA-N
- CHEMBL321176
- HY-135327
- Amphotericin B Me Ester
- methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
- CHEBI:277842
- AmphotericinB
- G16000
- Inchi： 1S/C48H75NO17/c1-28-18-16-14-12-10-8-6-7-9-11-13-15-17-19-35(65-47-45(59)42(49)44(58)31(4)64-47)25-39-41(46(60)62-5)38(55)27-48(61,66-39)26-34(52)23-37(54)36(53)21-20-32(50)22-33(51)24-40(56)63-30(3)29(2)43(28)57/h6-19,28-39,41-45,47,50-55,57-59,61H,20-27,49H2,1-5H3/b7-6+,10-8+,11-9+,14-12+,15-13+,18-16+,19-17+/t28-,29-,30-,31+,32+,33+,34-,35-,36+,37+,38-,39-,41+,42-,43+,44+,45-,47-,48+/m0/s1
- InChI Key： UAZIZEMIKKIBCA-TYVGYKFWSA-N
- SMILES： O1[C@H]2C[C@H](C=CC=CC=CC=CC=CC=CC=C[C@H](C)[C@H]([C@@H](C)[C@H](C)OC(C[C@@H](C[C@@H](CC[C@H]([C@@H](C[C@@H](C[C@@]1(C[C@@H]([C@H]2C(=O)OC)O)O)O)O)O)O)O)=O)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O |t:4,6,8,10,12,14,16|

Computed Properties

Exact Mass: 937.50300
Monoisotopic Mass: 937.503
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 66
Rotatable Bond Count: 4
Complexity: 1680
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 7
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 309A^2
XLogP3: 2.6

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 1102.6°Cat760mmHg
Flash Point: 620.6°C
Refractive Index: 1.602
PSA: 308.61000
LogP: 1.50040
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Amphotericin B methyl ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Amphotericin B methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-135327-50mg	Amphotericin B methyl ester	36148-89-7	70.64%	50mg	￥4600	2023-08-31
MedChemExpress	HY-135327-100mg	Amphotericin B methyl ester	36148-89-7	70.64%	100mg	￥7300	2023-08-31
ChemScence	CS-0111429-50mg	Amphotericin B methyl ester	36148-89-7		50mg	$220.0	2021-09-02
ChemScence	CS-0111429-100mg	Amphotericin B methyl ester	36148-89-7		100mg	$350.0	2021-09-02
Biosynth	LBA14889-5 mg	Amphotericin B methyl ester	36148-89-7		5mg	$231.00	2023-01-04
Biosynth	LBA14889-10 mg	Amphotericin B methyl ester	36148-89-7		10mg	$369.60	2023-01-04
Biosynth	LBA14889-25 mg	Amphotericin B methyl ester	36148-89-7		25mg	$693.00	2023-01-04
Biosynth	LBA14889-50 mg	Amphotericin B methyl ester	36148-89-7		50mg	$1,109.00	2023-01-04
Biosynth	LBA14889-100 mg	Amphotericin B methyl ester	36148-89-7		100MG	$1,774.00	2023-01-04
TRC	A634255-100mg	Amphotericin B Methyl Ester (>80%)	36148-89-7		100mg	$ 227.00	2023-04-19